Cas no 2870661-10-0 (Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- )

5-Bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl-benzoic acid is a specialized benzoic acid derivative featuring a bromo substituent, a Boc-protected amino group, and an ethynyl functional group. This compound is particularly valuable in synthetic organic chemistry as a versatile intermediate for constructing complex molecular frameworks, including heterocycles and conjugated systems. The presence of the ethynyl group enables click chemistry applications, while the Boc-protected amine offers selective deprotection opportunities for further functionalization. Its well-defined reactivity profile makes it suitable for pharmaceutical research, materials science, and cross-coupling reactions. The bromo substituent further enhances its utility in palladium-catalyzed transformations, providing a handle for additional structural modifications.
Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl-  structure
2870661-10-0 structure
Product Name:Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl-
CAS No:2870661-10-0
MF:C14H14BrNO4
MW:340.169263362885
CID:5563370
Update Time:2025-09-28

Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynylbenzoic acid (ACI)
    • Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl-
    • Inchi: 1S/C14H14BrNO4/c1-5-8-6-9(15)7-10(12(17)18)11(8)16-13(19)20-14(2,3)4/h1,6-7H,2-4H3,(H,16,19)(H,17,18)
    • InChI Key: CPAYNTFNAQZAKY-UHFFFAOYSA-N
    • SMILES: O=C(C1C(NC(OC(C)(C)C)=O)=C(C#C)C=C(Br)C=1)O

Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39918401-0.05g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
0.05g
$587.0 2023-07-07
Enamine
EN300-39918401-0.1g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
0.1g
$615.0 2023-07-07
Enamine
EN300-39918401-0.25g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
0.25g
$642.0 2023-07-07
Enamine
EN300-39918401-0.5g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
0.5g
$671.0 2023-07-07
Enamine
EN300-39918401-1.0g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
1.0g
$699.0 2023-07-07
Enamine
EN300-39918401-2.5g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
2.5g
$1370.0 2023-07-07
Enamine
EN300-39918401-5.0g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
5.0g
$2028.0 2023-07-07
Enamine
EN300-39918401-10.0g
5-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-ethynylbenzoic acid
2870661-10-0
10.0g
$3007.0 2023-07-07

Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- Related Literature

Additional information on Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl-

Comprehensive Guide to Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- (CAS No. 2870661-10-0)

Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- (CAS No. 2870661-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a benzoic acid backbone with bromo, ethynyl, and tert-butoxycarbonyl (Boc) functional groups. Its CAS number, 2870661-10-0, ensures precise identification in scientific literature and commercial catalogs.

The molecular formula of Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- reflects its complex yet highly functional design, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and peptide synthesis, where the Boc-protected amino group and ethynyl moiety offer versatile reactivity. The presence of a bromine atom further enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry.

In recent years, the demand for custom synthetic intermediates like 2870661-10-0 has surged, driven by advancements in targeted drug development and bioconjugation techniques. This compound’s ability to serve as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs) aligns with current trends in precision medicine. Its ethynyl group also makes it a candidate for click chemistry applications, a rapidly growing field in biotech.

From a commercial perspective, Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- is often sourced by pharmaceutical manufacturers and contract research organizations (CROs). Its CAS number, 2870661-10-0, is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in high-throughput screening and medicinal chemistry. Suppliers typically highlight its >95% purity, ensuring compliance with Good Manufacturing Practice (GMP) standards.

Safety and handling of 2870661-10-0 follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its bromine and ethynyl components warrant careful storage away from oxidizers. Environmental considerations include adherence to green chemistry principles, a trending topic in sustainable research.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Researchers often query spectral data for CAS 2870661-10-0 to validate synthetic pathways or troubleshoot reactions—a common need in process chemistry forums.

The future outlook for Benzoic acid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-ethynyl- remains promising, particularly in kinase inhibitor development and protein degradation therapies. Its combination of hydrogen bond donors/acceptors and rigid aromatic core makes it a compelling scaffold for structure-activity relationship (SAR) studies. As AI-driven molecular design gains traction, compounds like 2870661-10-0 will likely see increased virtual screening applications.

For procurement, buyers are advised to verify suppliers’ certificates of analysis (CoA) and inquire about custom synthesis options. Bulk quantities of CAS 2870661-10-0 may require lead time due to its specialized nature. Competitive pricing and technical support are key decision factors, reflecting the compound’s role in R&D pipelines worldwide.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.